3-(Trifluoromethyl)-4-isopropoxynitrobenzene

• Molecular Formula: C10H10F3NO3
• Molecular Weight: 249.19 g/mol
• IUPAC Name: 4-nitro-1-propan-2-yloxy-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H10F3NO3/c1-6(2)17-9-4-3-7(14(15)16)5-8(9)10(11,12)13/h3-6H,1-2H3
• InChI Key: FLNGYDAHOSKADV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)[N+](=O)[O-])C(F)(F)F

Description

3-(Trifluoromethyl)-4-isopropoxynitrobenzene is a useful research compound. Its molecular formula is C10H10F3NO3 and its molecular weight is 249.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 41 g of sodium isopropoxide in 300 ml of dimethyl sulfoxide was added drop-by-drop to a chilled (5° C.) solution of 118 g of 2-chloro-5-nitrobenzotrifluoride in 100 ml of dimethyl sulfoxide. The resulting mixture was stirred at room temperature for one hour, poured into water, and the resulting mixture was extracted with ether. The extract was washed with water, dried, and the solvent was evaporated. The liquid residue was taken up in hexane and the solution was chilled to give a solid, which on recrystallization from hexane gave 2-isopropoxy-5-nitrobenzotrifluoride (2A), as a white crystalline solid, mp: 34°-36° C.

Synthesis routes and methods II

Procedure details

To a chilled (5° C.) solution of 118 g (0.5 mole) of 3-(trifluoromethyl)-4-chloronitrobenzene in 100 ml of dimethyl sulfoxide (DMSO) was added dropwise a solution containing 41 g (0.5 mole) of sodium isopropoxide in 300 ml of dimethyl sulfoxide. The dark reaction mixture was stirred at ambient temperature for one hour, poured into water and extracted with ether. The ether extracts were washed with water, dried and concentrated. Recrystallization of the residual liquid from hexane gave 115.5 g (92.7%) of white crystalline solid; m.p. 34°-36°.